N-(diphenylmethyl)-3-(4-fluorophenyl)acrylamide

• IUPAC Name: (E)-N-benzhydryl-3-(4-fluorophenyl)prop-2-enamide
• InChI: InChI=1S/C22H18FNO/c23-20-14-11-17(12-15-20)13-16-21(25)24-22(18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-16,22H,(H,24,25)/b16-13+
• InChI Key: SHKYVHLQCUWEQX-DTQAZKPQSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=O)C=CC3=CC=C(C=C3)F
• Isomeric SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=O)/C=C/C3=CC=C(C=C3)F
• Molecular Formula: C22H18FNO
• Molecular Weight: 331.4 g/mol

Description

N-(diphenylmethyl)-3-(4-fluorophenyl)acrylamide, commonly known as DPAF, is a synthetic compound that has been widely used in scientific research. It belongs to the class of diphenylmethylpiperazine derivatives and has been found to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of DPAF is not fully understood, but it is thought to involve the inhibition of enzymes and the modulation of neurotransmitter systems in the brain. It has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
DPAF has been shown to have a range of biochemical and physiological effects. It has been found to increase the levels of antioxidants in the brain, which may help to protect against oxidative stress. It has also been shown to decrease the levels of inflammatory cytokines, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPAF in lab experiments is its high potency and selectivity. It has been found to have activity against a range of enzymes and neurotransmitter systems, making it a useful tool for studying various biological processes. However, one of the limitations of using DPAF is its potential toxicity. It has been shown to have cytotoxic effects in certain cell lines, and its long-term effects on the brain and other organs are not fully understood.

Future Directions

There are several future directions for research on DPAF. One area of interest is its potential as a therapeutic agent for neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as a tool for studying the role of neurotransmitters in the brain. Further research is needed to fully understand the mechanism of action of DPAF and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of DPAF involves the reaction of N-(diphenylmethyl)piperazine with 4-fluorobenzaldehyde in the presence of acetic anhydride and glacial acetic acid. The resulting product is then treated with acryloyl chloride to yield DPAF. The purity of DPAF can be confirmed using nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

DPAF has been extensively used in scientific research as a tool for studying the function of various biological systems. It has been found to have activity against a range of enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. It has also been shown to have anticonvulsant, analgesic, and anxiolytic effects in animal models.